Cas no 1705784-78-6 (2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one)

2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one structure
1705784-78-6 structure
Product Name:2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one
CAS No:1705784-78-6
MF:C17H21N3O3S
MW:347.43194270134
CID:6189411
PubChem ID:90591048
Update Time:2025-06-22

2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one
    • 2-(1H-benzo[d]imidazol-1-yl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone
    • 2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
    • AKOS024883561
    • F6441-4545
    • 1705784-78-6
    • 2-(benzimidazol-1-yl)-1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
    • Inchi: 1S/C17H21N3O3S/c1-24(22,23)14-8-12-6-7-13(9-14)20(12)17(21)10-19-11-18-15-4-2-3-5-16(15)19/h2-5,11-14H,6-10H2,1H3
    • InChI Key: QUSZWPOTPOZNRY-UHFFFAOYSA-N
    • SMILES: S(C)(C1CC2CCC(C1)N2C(CN1C=NC2C=CC=CC1=2)=O)(=O)=O

Computed Properties

  • Exact Mass: 347.13036271g/mol
  • Monoisotopic Mass: 347.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.6Ų

2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6441-4545-2μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
2μmol
$85.5 2023-09-09
Life Chemicals
F6441-4545-5μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
5μmol
$94.5 2023-09-09
Life Chemicals
F6441-4545-10μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
10μmol
$103.5 2023-09-09
Life Chemicals
F6441-4545-20μmol
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
20μmol
$118.5 2023-09-09
Life Chemicals
F6441-4545-1mg
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
1mg
$81.0 2023-09-09
Life Chemicals
F6441-4545-2mg
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
2mg
$88.5 2023-09-09
Life Chemicals
F6441-4545-3mg
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
3mg
$94.5 2023-09-09
Life Chemicals
F6441-4545-4mg
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
4mg
$99.0 2023-09-09
Life Chemicals
F6441-4545-5mg
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
5mg
$103.5 2023-09-09
Life Chemicals
F6441-4545-10mg
2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}ethan-1-one
1705784-78-6
10mg
$118.5 2023-09-09

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one

Introduction to 2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one (CAS No. 1705784-78-6)

2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one, identified by its CAS number 1705784-78-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule represents a fusion of two distinct pharmacophoric moieties: a benzodiazole scaffold and an azabicyclooctane derivative, both of which are known for their diverse biological activities and potential therapeutic applications.

The structural composition of this compound is highly intricate, featuring a benzodiazolone moiety linked to a 3-methanesulfonyl-substituted azabicyclo[3.2.1]octane group. The benzodiazole component is renowned for its role in the development of anxiolytics, sedatives, and muscle relaxants, while the azabicyclooctane ring system introduces unique conformational constraints that can influence binding affinity and metabolic stability. This combination suggests that the compound may exhibit multifaceted pharmacological properties, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel psychoactive substances that leverage the structural motifs of established therapeutic agents. The benzodiazole scaffold, in particular, has been extensively studied for its ability to modulate GABAergic receptors, which are central to the regulation of anxiety and sleep. The introduction of the azabicyclo[3.2.1]octane core into this framework introduces additional complexity, potentially enhancing selectivity and reducing side effects associated with traditional benzodiazepines.

The 3-methanesulfonyl group appended to the azabicyclooctane ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets. Sulfonamide derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By integrating these features into a single molecule, 2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one emerges as a structurally unique entity with potential therapeutic value.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The rigid bicyclic system provided by the azabicyclooctane ring can enhance binding affinity by restricting conformational flexibility, while the benzodiazole moiety offers a platform for further functionalization. This dual functionality makes it an attractive candidate for rational drug design efforts aimed at developing next-generation therapeutics.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize lead compounds like 2-(1H-1,3-benzodiazol-1-yl)-1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}ethan-1-one for specific biological targets. Molecular docking studies have suggested that this compound may interact with various protein receptors, including those involved in neurotransmitter signaling and inflammation pathways. These interactions could underpin its potential applications in treating neurological disorders and chronic inflammatory conditions.

The synthesis of complex molecules such as this one requires meticulous planning and expertise in organic chemistry techniques. The construction of the azabicyclooctane core presents particular synthetic challenges due to its strained three-membered ring system. However, recent methodologies have demonstrated effective strategies for constructing such frameworks with high yields and purity. These advancements have made it feasible to produce sufficient quantities of 1705784-78-6 for detailed pharmacological evaluation.

In addition to its pharmacological potential, this compound may also find applications in chemical biology research as a tool compound for studying enzyme mechanisms and receptor binding dynamics. The unique structural features of 2-(1H-1,3-benzodiazol-1-y)-l-{3-methanesulfonyl}-8_azabicyclo[3._2._!_octan_]-!_yl}ethan-l_one provide a rich foundation for exploring novel biochemical pathways and interactions.

The future direction of research on this compound will likely focus on elucidating its mechanism of action through both in vitro and in vivo studies. Understanding how it interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential and minimizing any unintended effects. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to fully realize the promise of this innovative molecule.

As interest in targeted therapies continues to grow, compounds like 1705784_78_6 that combine multiple pharmacophoric elements offer exciting possibilities for developing precision medicine approaches. The integration of advanced computational tools with experimental validation will be key to unlocking the full therapeutic potential of this class of molecules.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk